Cas no 5488-97-1 (Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl-)
5488-97-1 structure
Product Name:Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl-
CAS No:5488-97-1
MF:C18H14N2O7
MW:370.312964916229
CID:378971
PubChem ID:1360956
Update Time:2025-04-19
Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl-
- (2,5-dioxopyrrolidin-1-yl) 5-phenylmethoxycarbonyloxypyridine-3-carboxylate
- Benzyl 5-{[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl}pyridin-3-yl carbonate
- Carbonic acid, 5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-3-pyridinyl phenylmethyl ester
- 5488-97-1
- Oprea1_264191
- SR-01000406402-1
- Cambridge id 5488971
- benzyl 5-{[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl}-3-pyridinyl carbonate
- DTXSID00362099
- HMS1581B04
- AKOS003669768
- SR-01000406402
-
- Inchi: 1S/C18H14N2O7/c21-15-6-7-16(22)20(15)27-17(23)13-8-14(10-19-9-13)26-18(24)25-11-12-4-2-1-3-5-12/h1-5,8-10H,6-7,11H2
- InChI Key: MSHXDLBXDSKNCJ-UHFFFAOYSA-N
- SMILES: O(C(C1C=NC=C(C=1)OC(=O)OCC1C=CC=CC=1)=O)N1C(CCC1=O)=O
Computed Properties
- Exact Mass: 370.08012
- Monoisotopic Mass: 370.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.47g/cm3
- Boiling Point: 566.6ºC at 760 mmHg
- Flash Point: 296.5ºC
- Refractive Index: 1.629
- PSA: 112.1
- LogP: 1.95590
Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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